Cas no 883-07-8 (1(2H)-Naphthalenone, 3,4-dihydro-6,8-dimethoxy-)

• Product Name: 1(2H)-Naphthalenone, 3,4-dihydro-6,8-dimethoxy-
• CAS No: 883-07-8
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 638083
• PubChem ID: 11447075
• Update Time: 2025-04-24

1(2H)-Naphthalenone, 3,4-dihydro-6,8-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 3,4-dihydro-6,8-dimethoxy-
• 6,8-dimethoxy-3,4-dihydro-2H-naphthalen-1-one
• 6,8-dimethoxy-3,4-dihydro-1(2H)-naphthalenone
• DTXSID50466137
• 6, 8-dimethoxy-3, 4-dihydro-2H-naphthalen-1-one
• SCHEMBL228911
• PXVHOBFCMQGIMG-UHFFFAOYSA-N
• 6,8-Dimethoxy-3,4-dihydronaphthalen-1(2H)-one
• 883-07-8
• 6,8-dimethoxy-1-tetralone

• Inchi： 1S/C12H14O3/c1-14-9-6-8-4-3-5-10(13)12(8)11(7-9)15-2/h6-7H,3-5H2,1-2H3
• InChI Key： PXVHOBFCMQGIMG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2=C1C(CCC2)=O)OC

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1(2H)-Naphthalenone, 3,4-dihydro-6,8-dimethoxy-

1(2H)-Naphthalenone, 3,4-dihydro-6,8-dimethoxy

The compound 1(2H)-Naphthalenone, 3,4-dihydro-6,8-dimethoxy (CAS No. 883-07-8) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a naphthalenone framework with hydroxy and methoxy substituents. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in numerous research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1(2H)-Naphthalenone, 3,4-dihydro-6,8-dimethoxy, allowing researchers to explore its potential in drug discovery and material synthesis. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its molecular geometry and electronic properties. These studies have revealed that the compound exhibits a high degree of conjugation due to its aromatic framework, which enhances its stability and reactivity in various chemical reactions.

In the field of pharmacology, 1(2H)-Naphthalenone, 3,4-dihydro-6,8-dimethoxy has shown promise as a lead compound for the development of novel therapeutic agents. Its methoxy groups contribute to its lipophilicity and bioavailability, making it an attractive candidate for drug delivery systems. Recent studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, which could be harnessed for the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

Beyond pharmacology, this compound has also found applications in materials science. Its aromatic framework makes it an ideal candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have explored its potential as a building block for organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), where its electronic properties play a crucial role in device performance.

The synthesis of 1(2H)-Naphthalenone, 3,4-dihydro-6,8-dimethoxy involves a multi-step process that typically begins with the oxidation of a suitable naphthol derivative. The introduction of methoxy groups is achieved through nucleophilic substitution or coupling reactions under controlled conditions. Recent optimizations in these synthetic protocols have significantly improved yields and purity levels, making large-scale production more feasible.

In conclusion, 1(2H)-Naphthalenone, 3,4-dihydro-6,8-dimethoxy (CAS No. 883-07-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science. As ongoing research continues to uncover new properties and applications of this compound, its significance in the scientific community is expected to grow further.